Morphothion

• IUPAC Name: 2-dimethoxyphosphinothioylsulfanyl-1-morpholin-4-ylethanone
• InChI: InChI=1S/C8H16NO4PS2/c1-11-14(15,12-2)16-7-8(10)9-3-5-13-6-4-9/h3-7H2,1-2H3
• InChI Key: NTHGWXIWFHGPLK-UHFFFAOYSA-N
• Canonical SMILES: COP(=S)(OC)SCC(=O)N1CCOCC1
• Molecular Formula: C8H16NO4PS2
• DSSTOX Substance ID: DTXSID9042172
• Molecular Weight: 285.3 g/mol
• CAS No.: 144-41-2

Description

Morphothion is a useful research compound. Its molecular formula is C8H16NO4PS2 and its molecular weight is 285.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cell Migration in Microfluidic Platforms :

  • Chung et al. (2009) developed a microfluidic platform to study cellular morphogenesis, particularly capillary growth and endothelial cell migration. This platform can be used to study angiogenesis and the migration of various cell types under controlled conditions (Chung et al., 2009).

• Morphometrics for Biologists :

  • Bookstein (2018) discusses morphometrics, a field combining geometry, statistics, and anatomy to study organismal form. This interdisciplinary approach is applicable to various biological research areas, including zoology, paleontology, and medicine (Bookstein, 2018).

• Mechanisms of Morphogenesis :

  • Davies (2005) provides an account of the mechanisms generating shape and form in embryos, integrating data and computer modeling to understand morphogenesis in different organisms, including prokaryotes and animals (Davies, 2005).

• Geometric Morphometrics in Systematics :

  • Barčiová (2009) highlights the use of geometric morphometrics in systematics, particularly for analyzing morphometric variation in animals. This method has improved understanding in ecological and evolutionary studies (Barčiová, 2009).

• Patterning and Morphogenesis from Cells to Organisms :

  • Goryachev and Mallo (2020) discuss the integration of cell biology and developmental biology to understand morphogenesis, emphasizing the role of interdisciplinary approaches in this field (Goryachev & Mallo, 2020).

• Quantitative Studies of Morphogenesis :

  • Cooper and Albertson (2008) argue for the application of quantitative methods in experimental embryology, suggesting that such approaches can enhance understanding of developmental patterns (Cooper & Albertson, 2008).

• Revolution in Morphometrics :

  • Rohlf and Marcus (1993) describe a revolution in morphometric methodologies, enhancing the ability to capture and analyze shape information in biological studies (Rohlf & Marcus, 1993).

• Morphometrics in Skeletal Tissue Engineering :

  • Reddi (1998) discusses the role of morphogenetic proteins in tissue engineering, specifically in bone regeneration and the potential applications in other tissues and organs (Reddi, 1998).

• MorphoJ Software for Geometric Morphometrics

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  • Klingenberg (2011) introduces MorphoJ, a software package for geometric morphometric analysis, highlighting its integration with molecular genetic and ecological information (Klingenberg, 2011).

• The Chemical Basis of Morphogenesis :

  • Turing (1952) proposed a model for morphogenesis involving reaction-diffusion systems, offering a theoretical framework for understanding pattern formation in biological systems (Turing, 1952).

Safety and Hazards

Morphothion is toxic if swallowed, in contact with skin, or if inhaled. It’s very toxic to aquatic life and may cause long-term adverse effects in the aquatic environment. It’s recommended to avoid release to the environment and to store it in a well-ventilated place.

Future Directions

As Morphothion is considered obsolete but may still be available in some countries, future research could focus on finding safer and more effective alternatives. Additionally, more studies could be conducted to understand its environmental impact and degradation pathways.

Mechanism of Action

Target of Action

Morphothion is an organophosphate insecticide and acaricide . Its primary target is the enzyme acetylcholinesterase . Acetylcholinesterase plays a crucial role in nerve function by breaking down the neurotransmitter acetylcholine, which is essential for the transmission of nerve impulses. By inhibiting this enzyme, this compound disrupts normal nerve function, leading to the death of pests.

Mode of Action

This compound acts as a contact and stomach poison . It inhibits the action of acetylcholinesterase, leading to an accumulation of acetylcholine in the synaptic cleft . This results in continuous stimulation of the postsynaptic neuron, causing paralysis and eventual death of the pest.

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, temperature, humidity, and pH can affect its stability and effectiveness. It’s also important to note that this compound is considered obsolete in some countries due to its potential environmental and health impacts . It’s classified as a high alert neurotoxicant and acetylcholinesterase inhibitor , and its use can potentially harm non-target organisms and the broader ecosystem .

Biochemical Analysis

Biochemical Properties

Morphothion interacts with various enzymes and proteins in biochemical reactions. Its primary target is the enzyme acetylcholinesterase, which is crucial for nerve function in insects . By inhibiting this enzyme, this compound disrupts nerve signals in the insects, leading to their paralysis and eventual death .

Molecular Mechanism

This compound exerts its effects at the molecular level primarily through its interaction with the enzyme acetylcholinesterase. It binds to this enzyme and inhibits its activity, disrupting the breakdown of acetylcholine, a neurotransmitter. This disruption leads to an accumulation of acetylcholine, causing continuous stimulation of the nerves, muscle fatigue, paralysis, and eventually death in insects .

Dosage Effects in Animal Models

These effects can include nervous system disruption, as these compounds are cholinesterase inhibitors .

Subcellular Localization

Given its mode of action as a cholinesterase inhibitor, it may interact with enzymes located in the synaptic cleft in nerve cells .